Cas no 97659-43-3 (Acacia senegal, ext.)
Acacia senegal, ext. structure
Product Name:Acacia senegal, ext.
CAS No:97659-43-3
MF:C24H34O5
MW:402.523767948151
CID:1989366
PubChem ID:14109413
Update Time:2024-03-01
Acacia senegal, ext. Chemical and Physical Properties
Names and Identifiers
-
- Acacia senegal, ext.
- Acacia senegal Willd. (Mimosaceae), extract
- 17-acetyl-3,7-dihydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,7,12,16,17-octahydro-1H-cyclopenta[a]phenanthrene-11,15-dione
- 3b,7b-Dihydroxy-22,23,24,25,26,27-hexanorlanost-8-ene-11,15,20-trione
- 97659-43-3
- 3b,7b-Dihydroxy-4,4,14-trimethyl-5a-pregn-8-ene-11,15,20-trione, 9CI
-
- Inchi: 1S/C24H34O5/c1-12(25)13-9-18(29)24(6)20-14(26)10-16-21(2,3)17(28)7-8-22(16,4)19(20)15(27)11-23(13,24)5/h13-14,16-17,26,28H,7-11H2,1-6H3
- InChI Key: NKQOQQOOZLPVEV-UHFFFAOYSA-N
- SMILES: OC1CC2C(C)(C)C(CCC2(C)C2C(CC3(C)C(C(C)=O)CC(C3(C)C=21)=O)=O)O
Computed Properties
- Exact Mass: 402.24062418g/mol
- Monoisotopic Mass: 402.24062418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 1
- Complexity: 853
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 7
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 91.7
Acacia senegal, ext. Related Literature
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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